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Compound of Interest

Compound Name: 6,6-Dimethoxyhexan-1-amine

CAS No.: 62839-31-0

Cat. No.: B1342658

Get Quote

An In-depth Technical Guide to the Safety and Handling of 6,6-Dimethoxyhexan-1-amine

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific safety data sheet (SDS) for 6,6-dimethoxyhexan-1-amine (CAS No.

62839-31-0) is publicly available. This guide is based on the general properties and hazards of

primary aliphatic amines and data from structurally similar compounds. All procedures should

be conducted following a thorough, substance-specific risk assessment by qualified personnel.

Section 1: Chemical and Physical Properties
Quantitative data for 6,6-dimethoxyhexan-1-amine is not readily available. The following table

summarizes key physical and chemical properties, with some values being estimates based on

its structure and comparison to analogous compounds.[1][2]
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Property Value Notes

Molecular Formula C8H19NO2 [2]

Molecular Weight 161.24 g/mol [2]

Appearance
Colorless to yellow liquid

(anticipated)

Typical for short-chain aliphatic

amines.[1]

Odor
Strong, fishy, ammonia-like

(anticipated)

Characteristic of aliphatic

amines.[1]

Boiling Point Estimated range: ~170-190 °C Based on similar C9 amines.[1]

Flash Point
Estimated range: ~50-70 °C

(Closed Cup)

Lower aliphatic amines can be

flammable.[1]

Solubility

Sparingly soluble in water;

soluble in organic solvents

(anticipated)

A general property of aliphatic

amines.[1]

Section 2: Hazard Identification and Classification
Based on the general characteristics of primary aliphatic amines, 6,6-dimethoxyhexan-1-
amine is anticipated to be classified as follows. These classifications should be regarded as

presumptive in the absence of specific test data.[1]

Hazard Profile Table
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Hazard Class Category GHS Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[1]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal 3/4
H311/H312: Toxic/Harmful in

contact with skin.[1]

Acute Toxicity, Inhalation 3/4
H331/H332: Toxic/Harmful if

inhaled.[1]

Skin Corrosion/Irritation 1B/1C
H314: Causes severe skin

burns and eye damage.[1][3]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage.[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Hazardous to the Aquatic

Environment, Chronic
2/3

H411/H412: Toxic/Harmful to

aquatic life with long lasting

effects.[1]

Toxicological Insights:

Corrosivity: The primary hazard of aliphatic amines is their corrosivity. The lone pair of

electrons on the nitrogen atom makes them basic and nucleophilic, readily reacting with and

damaging biological tissues, particularly skin and eyes.[1][3]

Inhalation Hazard: The volatility of lower molecular weight amines, coupled with their irritant

properties, poses a significant inhalation risk, potentially causing respiratory tract irritation

and, in severe cases, lung edema.[4]

Sensitization: Some aliphatic amines are known to be skin sensitizers, meaning that

repeated exposure can lead to an allergic skin reaction (dermatitis).[1]
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Section 3: Exposure Controls and Personal
Protection
A substance-specific risk assessment should always be performed to determine the appropriate

exposure controls.

Engineering Controls:

Fume Hood: All work with 6,6-dimethoxyhexan-1-amine should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[5][6] This is the primary

means of preventing inhalation exposure.

Safety Shower and Eyewash Station: A readily accessible and tested safety shower and

eyewash station are mandatory in any laboratory where this compound is handled.[7][8]

Personal Protective Equipment (PPE):

The selection of PPE is critical and should be based on the potential for exposure.

Eye and Face Protection: Chemical safety goggles are the minimum requirement. A full-face

shield should be worn in situations with a higher risk of splashes.[7][9]

Skin Protection:

Gloves: Compatible chemical-resistant gloves are essential. Nitrile or neoprene gloves are

generally recommended for aliphatic amines, but the specific glove type and thickness

should be chosen based on the breakthrough time for the substance. Always inspect

gloves before use and use proper removal technique to avoid skin contact.[6][7]

Lab Coat: A flame-retardant lab coat or a chemically resistant apron over a lab coat should

be worn to protect against splashes.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during certain emergency situations, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors and ammonia should be used.[3] Respirator use

requires a formal respiratory protection program, including fit testing.
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Section 4: Safe Handling and Storage Procedures
Handling:

Avoid direct contact with skin, eyes, and clothing.[8][10]

Avoid procedures that could generate aerosols or mists.

Wash hands thoroughly after handling, even if gloves were worn.[3][7] Do not eat, drink, or

smoke in areas where this chemical is handled.

For long-term storage and to maintain purity, it may be beneficial to handle and store 6,6-
dimethoxyhexan-1-amine under an inert atmosphere (e.g., nitrogen or argon) as amines

can react with atmospheric carbon dioxide.[5]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[10][11]

Store away from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[3][5]

Store in a locked cabinet or other secure area to restrict access.[3][10]

Section 5: Emergency Procedures
Immediate and appropriate action is crucial in any emergency involving 6,6-dimethoxyhexan-
1-amine.

First Aid Measures:

General Advice: In all cases of exposure, seek immediate medical attention and show the

safety data sheet (or this guide) to the attending physician.[7] First responders should protect

themselves from exposure.

Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration.[7][11]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing and shoes.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[7]

Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water. If the person is

conscious, give them two glasses of water to drink.[3]

Spill Response:

The response to a spill should be dictated by the size of the spill and the level of training of the

personnel.

Small Spills (manageable by trained lab personnel):

Evacuate and Ventilate: Alert others in the immediate area and ensure the area is well-

ventilated (e.g., by increasing the sash height of the fume hood).[12]

Don PPE: Wear appropriate PPE, including respiratory protection if necessary.[7][12]

Contain and Absorb: Contain the spill using an inert absorbent material such as

vermiculite, sand, or a commercial chemical absorbent.[12][13] Do not use combustible

materials like paper towels as the primary absorbent.

Neutralize (with caution): For aliphatic amines, a weak acid such as citric acid can be used

for neutralization.[12][13] This should be done cautiously as the reaction can be

exothermic.

Collect and Dispose: Carefully scoop the absorbed material into a labeled, sealable

container for hazardous waste disposal.[12][14]

Decontaminate: Clean the spill area thoroughly with soap and water.[15]

Large Spills (requiring emergency response):

Evacuate: Immediately evacuate the area and alert others.
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Isolate: Close the doors to the affected area to contain vapors.

Call for Help: Contact your institution's emergency response team.

Provide Information: Be prepared to provide information about the spilled substance.

Fire Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.[7][9] A water spray can be used to cool containers.

Specific Hazards: The compound is a flammable liquid.[1] Combustion may produce toxic

fumes, including carbon oxides and nitrogen oxides.[5][10]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[7][8]

Section 6: Waste Disposal
Regulations: All waste disposal must be conducted in accordance with local, state, and

federal regulations.

Containers: Dispose of unused product and contaminated materials in a designated

hazardous waste container.[3] Do not mix with incompatible wastes.[14]

Section 7: Visualization & Formatting
Experimental Workflow: Spill Response Protocol
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Caption: Workflow for small and large chemical spills.
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Logical Relationship: Hazard Mitigation Strategy

6,6-Dimethoxyhexan-1-amine
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Caption: Hierarchy of controls for mitigating chemical hazards.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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